Cas no 2229090-88-2 (tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate
• CAS No: 2229090-88-2
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6390514
• PubChem ID: 165965734
• Update Time: 2025-11-01

tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate
• EN300-1873922
• 2229090-88-2
• tert-butyl N-methyl-N-[2-oxo-1-(quinoxalin-2-yl)ethyl]carbamate

• Inchi： 1S/C16H19N3O3/c1-16(2,3)22-15(21)19(4)14(10-20)13-9-17-11-7-5-6-8-12(11)18-13/h5-10,14H,1-4H3
• InChI Key： MLZHNQGPKJPRNQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=NC2C=CC=CC=2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.4Ų

Additional information on tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate

Introduction to Tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate (CAS No. 2229090-88-2)

Tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate, identified by the chemical compound code CAS No. 2229090-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their ability to act as intermediates or active pharmaceutical ingredients (APIs). The structural framework of this molecule incorporates a quinoxalin-2-yl moiety, a heterocyclic aromatic ring system that is known for its potential biological activities, particularly in the context of antimicrobial and anticancer therapies.

The significance of Tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate lies in its unique chemical properties and its potential therapeutic applications. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution within the body. Additionally, the N-methyl-N-2-oxo ethylcarbamate moiety contributes to the compound's stability and reactivity, making it a valuable candidate for further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural features of quinoxaline derivatives. Quinoxalines are known for their broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The incorporation of a quinoxalinyl group into Tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate enhances its potential as a pharmacophore, enabling interactions with biological targets at the molecular level.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have indicated that quinoxaline derivatives can inhibit the activity of specific enzymes and kinases that are overexpressed in cancer cells. For instance, research has demonstrated that certain quinoxalines can interfere with tyrosine kinase signaling pathways, which are crucial for cell proliferation and survival. The Tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate structure may offer a promising scaffold for developing next-generation anticancer agents that exhibit higher selectivity and lower toxicity compared to existing therapies.

Furthermore, the pharmaceutical industry has shown increasing interest in carbamates as pharmacological tools due to their favorable pharmacokinetic profiles. Carbamates are known to possess good solubility in both aqueous and lipid environments, which facilitates their absorption and distribution across biological membranes. This property makes them particularly suitable for oral administration and intravenous delivery systems. The Tert-butyl N-methyl-N-2-oxo-1-(quinoxalin-2-yl)ethylcarbamate molecule may serve as a versatile building block for designing novel drug candidates that can be tailored to target specific diseases or conditions.

The synthesis of Tert-butyl N-methyl-N-2-oxtro-l-(quinoxalin-zyl)ethyIcarbarnate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as quinoxaline derivatives, which are then functionalized through nucleophilic substitution or condensation reactions to introduce the carbamate moiety. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, may be employed to optimize the reaction pathway and minimize side products.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional properties of Tert-butyl N-methyl-N-z-oxtro-l-(quinoxalin-zyl)ethyIcarbarnate. Molecular modeling studies have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into the binding affinity and mechanism of action, guiding researchers in optimizing drug design for improved efficacy.

In conclusion,Tert-butyl N-methyl-N-z-oxtro-l-(quinoxalin-zyl)ethyIcarbarnate (CAS No. 2229090-Z8-Z) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for quinoxaline derivatives,Tert-butyl N-methyl-N-z-oxtro-l-(quinoxalin-zyl)ethyIcarbarnate may play a significant role in addressing unmet medical needs across various therapeutic areas.